2-((Thiazol-5-ylmethyl)amino)propan-1-ol basic properties
2-((Thiazol-5-ylmethyl)amino)propan-1-ol basic properties
An In-depth Technical Guide to the Basic Properties of 2-((Thiazol-5-ylmethyl)amino)propan-1-ol
Introduction
2-((Thiazol-5-ylmethyl)amino)propan-1-ol is a heterocyclic compound featuring a thiazole ring linked to an amino alcohol side chain. Molecules incorporating the thiazole scaffold are of significant interest in medicinal chemistry and drug development, as this moiety is a key component in numerous biologically active agents, including the vitamin thiamine (B1).[1][2] The basicity of such molecules is a critical physicochemical parameter that governs their behavior in biological systems. It profoundly influences aqueous solubility, membrane permeability, protein binding, and ultimately, the pharmacokinetic and pharmacodynamic (ADME/PK) profile of a potential drug candidate.[3][4]
This guide provides a comprehensive analysis of the basic properties of 2-((Thiazol-5-ylmethyl)amino)propan-1-ol. We will dissect the structural features contributing to its basicity, predict the sites of protonation, and provide detailed, field-proven experimental protocols for the empirical determination of its acid dissociation constants (pKa). The insights presented herein are intended for researchers, chemists, and drug development professionals seeking to understand and manipulate this compound's properties for therapeutic applications.
Structural Analysis of Basic Centers
The structure of 2-((Thiazol-5-ylmethyl)amino)propan-1-ol contains two distinct nitrogen atoms that can act as Brønsted-Lowry bases by accepting a proton (H⁺). The relative basicity of these sites dictates the molecule's overall properties and its predominant ionic form at a given pH.
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The Secondary Aliphatic Amine: This nitrogen is located in the flexible propan-1-ol side chain. Its lone pair of electrons resides in an sp³ hybridized orbital, making it readily available for protonation. Aliphatic amines are characteristically strong bases.
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The Thiazole Ring Nitrogen: This nitrogen is part of the five-membered aromatic thiazole ring. Its lone pair occupies an sp² hybridized orbital. While available for protonation, its basicity is significantly attenuated compared to the aliphatic amine.[5] The aromatic nature of the thiazole ring and the presence of the electronegative sulfur atom reduce the electron density on the nitrogen, making it a much weaker base.[1][6]
The fundamental difference in the electronic environment of these two nitrogen atoms leads to a significant disparity in their basicity.
Protonation Equilibrium
The protonation of 2-((Thiazol-5-ylmethyl)amino)propan-1-ol is a pH-dependent equilibrium. Given the much greater inherent basicity of the aliphatic secondary amine, it will be the primary site of protonation under most physiological and laboratory conditions. The thiazole nitrogen will only become protonated in strongly acidic environments.
Caption: Predicted protonation equilibrium for the target molecule.
Quantitative Assessment of Basicity: pKa Values
The acid dissociation constant (pKa) of the conjugate acid is the quantitative measure of a functional group's basicity. A higher pKa value corresponds to a stronger base. While experimental determination is the gold standard, computational prediction methods are invaluable in modern drug discovery for early-stage characterization.[3][7]
| Functional Group | Predicted pKa (Conjugate Acid) | Rationale |
| Secondary Aliphatic Amine | ~9.5 - 10.5 | Typical range for protonated secondary amines. The adjacent hydroxyl group has a minor electron-withdrawing inductive effect, slightly reducing basicity.[8] |
| Thiazole Nitrogen | ~2.5 - 3.0 | Consistent with the known pKa of the thiazolium ion (~2.5).[1][5][6] The sp² hybridization and aromatic ring context significantly reduce basicity. |
As the data indicates, there is a difference of approximately 7 pKa units between the two basic centers. This confirms that for any pH above ~4, the aliphatic amine will be significantly protonated while the thiazole nitrogen remains neutral. At physiological pH (7.4), the molecule will exist almost exclusively as the cation protonated at the secondary amine.
Experimental Protocols for pKa Determination
To ensure scientific rigor, predicted pKa values must be confirmed experimentally. Potentiometric titration is the most direct and accurate method for this purpose.
Protocol 1: pKa Determination by Potentiometric Titration
This method relies on monitoring the pH of a solution of the analyte as a strong acid titrant is added. The pKa is the pH at which the amine is exactly 50% protonated (the half-equivalence point).
I. Materials and Equipment:
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2-((Thiazol-5-ylmethyl)amino)propan-1-ol (high purity)
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Standardized 0.1 M Hydrochloric Acid (HCl) solution
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Deionized water, boiled to remove dissolved CO₂
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Potassium chloride (KCl) for ionic strength adjustment
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Calibrated pH meter with a combination glass electrode
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Magnetic stirrer and stir bar
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Class A burette (10 mL or 25 mL)
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Volumetric flasks and pipettes
II. Step-by-Step Methodology:
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Sample Preparation: Accurately weigh approximately 0.1 mmol of the compound and dissolve it in a 50 mL beaker containing 40 mL of deionized water. Add KCl to a final concentration of 0.1 M to maintain a constant ionic strength.
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Initial pH Measurement: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode and the tip of the burette into the solution. Allow the pH reading to stabilize and record this initial value.
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Titration: Begin adding the 0.1 M HCl titrant in small, precise increments (e.g., 0.05-0.10 mL). After each addition, allow the pH to stabilize completely before recording the pH and the total volume of titrant added.
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Data Collection: Continue the titration well past the equivalence point (the region of most rapid pH change). The increments should be smaller near the equivalence point to define the curve accurately.
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Data Analysis:
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Plot the measured pH (y-axis) against the volume of HCl added (x-axis) to generate a titration curve.
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Determine the equivalence point (Veq), which is the inflection point of the curve. This can be found by calculating the first derivative (ΔpH/ΔV) and identifying the volume at which it is maximal.
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The pKa is equal to the pH at the half-equivalence point (Veq/2). Read this pH value directly from the titration curve.[8][9]
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III. System Validation:
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The procedure should be validated by titrating a known standard with a similar pKa (e.g., Tris buffer, pKa ~8.1) to ensure the accuracy of the pH meter, electrode, and titrant concentration.
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For a molecule with two basic sites as distinct as this one, two separate equivalence points will be observed on the titration curve, allowing for the determination of both pKa values in a single experiment.
Caption: Experimental workflow for pKa determination via potentiometric titration.
Implications for Drug Development
Understanding the basicity of 2-((Thiazol-5-ylmethyl)amino)propan-1-ol is paramount for its development as a therapeutic agent.
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Solubility: The ability to form a salt at the highly basic secondary amine is critical for aqueous solubility. The protonated, cationic form will be significantly more water-soluble than the neutral free base. This property is exploited in formulating drugs as hydrochloride or other salts to improve dissolution and bioavailability.
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Formulation: The pKa value dictates the choice of buffers and excipients in a drug formulation to ensure the compound remains in its most stable and soluble form.
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Absorption and Distribution: The charge state of the molecule, governed by its pKa and the pH of the surrounding environment (e.g., stomach, intestine), affects its ability to cross biological membranes. While the charged form is more soluble, the neutral form is generally more membrane-permeable. The pKa value is a key input for models that predict absorption, distribution, metabolism, and excretion (ADME).[4]
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Target Binding: If the molecule's intended biological target has a binding pocket containing acidic residues (e.g., aspartate, glutamate), the protonated amine can form a strong ionic interaction (a salt bridge), which can be a critical determinant of binding affinity and drug efficacy.
Conclusion
2-((Thiazol-5-ylmethyl)amino)propan-1-ol possesses two basic centers of markedly different strengths. The secondary aliphatic amine (predicted pKa ~9.5-10.5) is the dominant basic site, ensuring the molecule is primarily in a protonated, cationic state at physiological pH. The thiazole nitrogen is a much weaker base (predicted pKa ~2.5-3.0) and is irrelevant to the molecule's charge state under biological conditions. This significant difference in basicity is a key physicochemical property that must be leveraged for successful drug formulation and development. The experimental protocols outlined in this guide provide a robust framework for the empirical validation of these fundamental properties, ensuring a solid foundation for further research and development activities.
References
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MDPI. (2023, May 20). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. Retrieved from [Link]
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PMC. (n.d.). Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties as Promising Scaffolds. Retrieved from [Link]
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MDPI. (2022, March 14). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. Retrieved from [Link]
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ResearchGate. (n.d.). Synthesis of 2‐(thiazol‐5‐yl)ethan‐1‐ol derivative 5. Retrieved from [Link]
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